4-(3-Fluorophenyl)oxolan-3-one

• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol
• IUPAC Name: 4-(3-fluorophenyl)oxolan-3-one
• InChI: InChI=1S/C10H9FO2/c11-8-3-1-2-7(4-8)9-5-13-6-10(9)12/h1-4,9H,5-6H2
• InChI Key: NOJZFRWVJDYXBA-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)CO1)C2=CC(=CC=C2)F

Description

4-(3-Fluorophenyl)oxolan-3-one (CAS: 1999969-26-4) is a fluorinated heterocyclic compound with the molecular formula C₁₀H₉FO₂ and a molecular weight of 180.18 g/mol. It features a five-membered oxolane (tetrahydrofuran) ring substituted with a ketone group at position 3 and a 3-fluorophenyl group at position 3. The compound is utilized in organic synthesis and pharmaceutical research, though specific applications remain under investigation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-Fluorophenyl)oxolan-3-one typically involves the reaction of 3-fluorobenzaldehyde with dihydrofuran-3-one under acidic conditions. The reaction proceeds through a nucleophilic addition mechanism, followed by cyclization to form the oxolane ring. The reaction conditions often include the use of a strong acid catalyst, such as sulfuric acid, and a solvent like dichloromethane .

Industrial Production Methods

Industrial production of 4-(3-Fluorophenyl)oxolan-3-one may involve similar synthetic routes but on a larger scale. The process would be optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques like recrystallization and chromatography .

Chemical Reactions Analysis

Types of Reactions

4-(3-Fluorophenyl)oxolan-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the oxolane ring to a more saturated form.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of more saturated oxolane derivatives.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

4-(3-Fluorophenyl)oxolan-3-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly as a scaffold for designing new pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 4-(3-Fluorophenyl)oxolan-3-one involves its interaction with specific molecular targets. For instance, it may act as an inhibitor of certain enzymes or receptors, modulating their activity. The fluorophenyl group can enhance the compound’s binding affinity to its targets, while the oxolane ring provides structural stability .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Fluorinated Aromatic Groups

3-(4-Fluorophenyl)oxetan-3-yl)methanamine

• Molecular Formula: C₁₀H₁₂FNO
• Key Features : Contains a four-membered oxetane ring (vs. five-membered oxolane) with a 4-fluorophenyl group and an amine substituent.
• Functional Groups: The primary amine group enhances polarity and hydrogen-bonding capacity, unlike the ketone in 4-(3-Fluorophenyl)oxolan-3-one. Applications: Amine derivatives are often explored in drug discovery for improved solubility and target interaction .

4-(3-Fluorophenyl)-1-(2-oxoindolin-3-ylidene)thiosemicarbazide

• Key Features: Combines a 3-fluorophenyl group with a thiosemicarbazide moiety fused to an indolinone scaffold.
• Electronic Effects: The electron-withdrawing fluorine and thiosemicarbazide group create distinct electronic environments, altering reactivity .

3-{[1-(4-Fluorophenyl)propyl]amino}oxolan-2-one

• Molecular Formula: C₁₃H₁₆FNO₂
• Key Features: Contains an oxolan-2-one (gamma-lactam) ring with a 4-fluorophenylpropylamino side chain.
• Comparison: Ring Position: The ketone at position 2 (vs. 3) alters dipole moments and hydrogen-bonding patterns.

Table 1: Key Properties of 4-(3-Fluorophenyl)oxolan-3-one and Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Ring Type	Functional Groups
4-(3-Fluorophenyl)oxolan-3-one	C₁₀H₉FO₂	180.18	Oxolane	Ketone, 3-fluorophenyl
3-(4-Fluorophenyl)oxetan-3-yl)methanamine	C₁₀H₁₂FNO	181.21	Oxetane	Amine, 4-fluorophenyl
3-{[1-(4-Fluorophenyl)propyl]amino}oxolan-2-one	C₁₃H₁₆FNO₂	237.27	Oxolane	Lactam, alkylamino, 4-fluorophenyl

Biological Activity

4-(3-Fluorophenyl)oxolan-3-one is a synthetic organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article examines the biological activity of this compound, focusing on its antimicrobial and anticancer properties, synthesis methods, and mechanisms of action.

Chemical Structure and Properties

4-(3-Fluorophenyl)oxolan-3-one features an oxolane ring with a fluorinated phenyl substituent. The presence of the fluorine atom enhances its lipophilicity and may influence its interaction with biological targets. The compound can be synthesized through the reaction of 3-fluorobenzaldehyde with dihydrofuran-3-one under acidic conditions, typically using sulfuric acid as a catalyst.

Antimicrobial Properties

Research indicates that 4-(3-Fluorophenyl)oxolan-3-one exhibits significant antimicrobial activity. In vitro studies have shown that it can inhibit the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell wall synthesis or interference with metabolic pathways essential for bacterial survival.

Table 1: Antimicrobial Activity of 4-(3-Fluorophenyl)oxolan-3-one

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Anticancer Properties

In addition to its antimicrobial effects, 4-(3-Fluorophenyl)oxolan-3-one has been investigated for its anticancer potential. Studies have demonstrated cytotoxic effects against various cancer cell lines, including breast and lung cancer cells. The compound appears to induce apoptosis in cancer cells, potentially through the activation of caspase pathways.

Case Study: Cytotoxicity in Cancer Cell Lines
A study evaluated the cytotoxic effects of 4-(3-Fluorophenyl)oxolan-3-one on MCF-7 (breast cancer) and A549 (lung cancer) cell lines. Results indicated a dose-dependent decrease in cell viability, with IC50 values calculated at 25 µM for MCF-7 and 30 µM for A549 cells.

The biological activity of 4-(3-Fluorophenyl)oxolan-3-one is attributed to its ability to interact with specific molecular targets within microbial and cancer cells. The fluorophenyl group enhances binding affinity to certain enzymes or receptors, while the oxolane ring contributes to the compound's structural stability. This interaction may inhibit critical enzymatic functions or disrupt cellular signaling pathways.

Comparison with Similar Compounds

To understand the uniqueness of 4-(3-Fluorophenyl)oxolan-3-one, it is beneficial to compare it with structurally similar compounds:

Table 2: Comparison of Biological Activities

Compound	Antimicrobial Activity	Anticancer Activity
4-(3-Fluorophenyl)oxolan-3-one	Moderate	High
Oxolan-3-one	Low	Moderate
4-(4-Fluorophenyl)oxolan-3-one	Moderate	Moderate